Cas no 909103-23-7 (Boronic acid, (2-methyl-5-phenyl-3-thienyl)-)

Boronic acid, (2-methyl-5-phenyl-3-thienyl)-, is a heterocyclic boronic acid derivative featuring a thiophene core substituted with a phenyl group and a methyl group. This compound is of significant interest in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stability and reactivity as a boronic acid reagent. The thiophene scaffold enhances its utility in constructing complex aromatic systems, while the phenyl and methyl substituents influence its electronic and steric properties. Its well-defined structure makes it a valuable intermediate in pharmaceutical and materials science research, enabling precise functionalization of target molecules. Proper handling under inert conditions is recommended to preserve its reactivity.

Boronic acid, (2-methyl-5-phenyl-3-thienyl)- structure

909103-23-7 structure

Product Name:Boronic acid, (2-methyl-5-phenyl-3-thienyl)-

CAS No:909103-23-7

MF:C₁₁H₁₁BO₂S

MW:218.079841852188

CID:2132755

PubChem ID:53438332

Update Time:2025-06-07

Boronic acid, (2-methyl-5-phenyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

- Boronic acid, (2-methyl-5-phenyl-3-thienyl)-
- (2-methyl-5-phenylthiophen-3-yl)boronic acid
- 2-methyl-5-phenylthiophene-3-boronic acid
- MFCD12828036
- G65110
- DTXSID10701253
- 909103-23-7
- 2-METHYL-5-PHENYLTHIOPHEN-3-YLBORONIC ACID
- (2-Methyl-5-phenyl-3-thienyl)-boronic acid
- DTXCID80652001
- Inchi： 1S/C11H11BO2S/c1-8-10(12(13)14)7-11(15-8)9-5-3-2-4-6-9/h2-7,13-14H,1H3
- InChI Key： VGHQIYVIUIHYBL-UHFFFAOYSA-N
- SMILES： S1C(C)=C(B(O)O)C=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 218.0572809g/mol
Monoisotopic Mass: 218.0572809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.7Å²

Boronic acid, (2-methyl-5-phenyl-3-thienyl)- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1976926-250mg	(2-Methyl-5-phenylthiophen-3-yl)boronic acid	909103-23-7		250mg	￥807.00	2024-04-25
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1976926-5g	(2-Methyl-5-phenylthiophen-3-yl)boronic acid	909103-23-7		5g	￥5040.00	2024-04-25
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Ambeed	A2016085-250mg	(2-Methyl-5-phenylthiophen-3-yl)boronic acid	909103-23-7	95%	250mg	$124.0	2025-04-15
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Ambeed	A2016085-10g	(2-Methyl-5-phenylthiophen-3-yl)boronic acid	909103-23-7	95%	10g	$1682.0	2025-04-15
abcr	AB600823-250mg	(2-Methyl-5-phenylthiophen-3-yl)boronic acid; .	909103-23-7		250mg	€232.40	2025-04-15
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